(2Z)-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C16H12O3/c1-10-4-2-3-5-11(10)8-15-16(18)13-7-6-12(17)9-14(13)19-15/h2-9,17H,1H3/b15-8-
• InChI Key: CZOCXZAWZDBDCZ-NVNXTCNLSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)O
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O
• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol

Description

(2Z)-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one, or (2Z)-6-hydroxy-2-(2-methylbenzylidene)-1-benzofuran-3(2H)-one, is a natural product isolated from the rhizomes of the medicinal plant Curcuma longa. This compound is a benzofuran derivative with a hydroxy group at the C-6 position and a 2-methylbenzylidene group at the C-2 position. It has been studied extensively for its various pharmacological properties, including anti-inflammatory, anti-oxidant, and anti-microbial activities.

Scientific Research Applications

Anti-inflammatory Activity

Research has identified new benzofuran derivatives exhibiting significant anti-inflammatory effects. These compounds, isolated from Liriope spicata var. prolifera, demonstrated inhibitory activity against neutrophil respiratory burst, suggesting potential for therapeutic applications in inflammation-related conditions (Hu et al., 2011).

CNS D-2 Dopamine Receptor Imaging Agents

A series of iodobenzamide analogues with benzofuran components have been synthesized and evaluated for their potential as central nervous system (CNS) D-2 dopamine receptor imaging agents. These studies underscore the versatility of benzofuran derivatives in developing diagnostic tools for neurological disorders (Murphy et al., 1990).

Electrochemical Synthesis of Benzofuran Derivatives

An electrochemical study highlighted the synthesis of new benzofuran derivatives via electrochemical oxidation, offering insights into green chemistry approaches for creating benzofuran-based compounds with potential application in various fields (Moghaddam et al., 2006).

Antitumor Agents Inhibiting Tubulin Polymerization

Dihydrobenzofuran lignans, a class of benzofuran derivatives, have been evaluated for their antitumor properties, particularly in inhibiting tubulin polymerization. These compounds displayed promising activity against leukemia and breast cancer cell lines, indicating their potential as antitumor agents (Pieters et al., 1999).

Palladium-Catalyzed Synthesis of Benzofuran-2(3H)-ones

Research into palladium-catalyzed carbonylative synthesis of benzofuran-2(3H)-ones from 2-hydroxybenzyl alcohols using formic acid as the CO source has opened new avenues for the efficient creation of benzofuran derivatives. This methodological advancement provides a foundation for further exploration of benzofuran compounds in pharmaceutical development (Li et al., 2017).